Cas no 1114-75-6 (Hexanamide,2-ethyl-N-methyl-)

Hexanamide,2-ethyl-N-methyl- structure
Hexanamide,2-ethyl-N-methyl- structure
Product Name:Hexanamide,2-ethyl-N-methyl-
CAS No:1114-75-6
MF:C9H19NO
MW:157.253262758255
CID:158874
PubChem ID:14216
Update Time:2025-04-19

Hexanamide,2-ethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Hexanamide,2-ethyl-N-methyl-
    • 2-ethyl-N-methylhexanamide
    • 2-Aethyl-capronsaeure-methylamid
    • 2-Aethyl-hexansaeure-methylamid
    • 2-ethyl-hexanoic acid methylamide
    • AC1L23CW
    • Aethylbutylessigsaeure-methylamid
    • BRN 1754559
    • CHEMBL1081421
    • NSC38806
    • 1114-75-6
    • HEXANAMIDE, 2-ETHYL-N-METHYL-
    • AKOS009163595
    • NSC-38806
    • SCHEMBL2106254
    • NSC 38806
    • Inchi: 1S/C9H19NO/c1-4-6-7-8(5-2)9(11)10-3/h8H,4-7H2,1-3H3,(H,10,11)
    • InChI Key: HJXLFVPMOMDPNR-UHFFFAOYSA-N
    • SMILES: O=C(C(CC)CCCC)NC

Computed Properties

  • Exact Mass: 157.14677
  • Monoisotopic Mass: 157.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 2.33970
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